Cas no 9028-48-2 (Isocitrate Dehydrogenase 1 (NADP+) human)

• Product Name: Isocitrate Dehydrogenase 1 (NADP+) human
• CAS No: 9028-48-2
• MF: C₄₆H₅₆O₂
• MW: 640.935653686523
• CID: 808869
• PubChem ID: 77834905
• Update Time: 2025-11-01

Isocitrate Dehydrogenase 1 (NADP+) human Chemical and Physical Properties

Names and Identifiers

• Dehydrogenase,isocitrate (nicotinamide adenine dinucleotide phosphate)
• ISOCITRATE DEHYDROGENASE (B. SUBTILIS)
• Recombinant Isocitrate Dehydrogenase
• ICDH
• IDH
• IDH1
• Isocitrate Dehydrogenase Cytoplasmic
• Isocitric dehydrogenase
• NADP-specific isocitric dehydyrogenase
• NADPH-dependent isocitrate dehydrogenase
• Oxalosuccinic decarboxylase
• TPN-dependent isocitrate dehydrogenase
• TPN-isocitrate dehydrogenase
• TPN-linked isocitrate dehydrogenase
• TPN-specific isocitrate dehydrogenase
• IsoCltrate dehydrogenase
• THREO-DS-ISOCITRATE: NADP+ OXIDOREDUCTASE
• THREO-DS-ISOCITRATE: NADP(+) OXIDOREDUCTASE[DECARBOXYLATING]
• THREO-DS-ISOCITRATE: NADP(+) OXIDOREDUCTASE[DECARBOXYLATING] TYPE I
• THREO-DS-ISOCITRATE: NADP(+) OXIDOREDUCTASE[DECARBOXYLATING] TYPE IV
• isocitrate dehydrogenase from porcine heart
• ISOCITRIC DEHYDROGENASE (NADP)
• ISOCITRIC DEHYDROGENASE (NADP) TYPE I
• 1,1,4,4-Tetramethyl-6-(1-phenylprop-1-en-2-yl)-2,3-dihydronaphthalen-2-ol;1,1,4,4-tetramethyl-7-(1-phenylprop-1-en-2-yl)-2,3-dihydronaphthalen-2-ol
• 9028-48-2
• 158455-48-2
• Isocitric Dehydrogenase (NADP)， from porcine heart
• 791590-48-2
• DB-087967
• Isocitrate Dehydrogenase 1 (NADP+) human

• MDL： MFCD00131420
• Inchi： 1S/2C23H28O/c1-16(13-17-9-7-6-8-10-17)18-11-12-19-20(14-18)22(2,3)15-21(24)23(19,4)5;1-16(13-17-9-7-6-8-10-17)18-11-12-19-20(14-18)23(4,5)21(24)15-22(19,2)3/h2*6-14,21,24H,15H2,1-5H3
• InChI Key： GQASXCYBZFOWQR-UHFFFAOYSA-N
• SMILES： OC1CC(C)(C)C2C=CC(C(=CC3C=CC=CC=3)C)=CC=2C1(C)C.OC1CC(C)(C)C2C=C(C(=CC3C=CC=CC=3)C)C=CC=2C1(C)C

Computed Properties

• Exact Mass: 640.42803102g/mol
• Monoisotopic Mass: 640.42803102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 933
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 40.5Ų

Isocitrate Dehydrogenase 1 (NADP+) human Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Additional information on Isocitrate Dehydrogenase 1 (NADP+) human

Isocitrate Dehydrogenase 1 (NADP+) Human: A Comprehensive Overview

Isocitrate Dehydrogenase 1 (NADP+) (IDH1) is a critical enzyme involved in the citric acid cycle, also known as the Krebs cycle, which is a central metabolic pathway in cells. This enzyme catalyzes the oxidative decarboxylation of isocitrate to α-ketoglutarate, generating NADPH and CO₂. The human form of this enzyme, Isocitrate Dehydrogenase 1 (NADP+) human, has been extensively studied due to its significant role in various physiological and pathological processes.

The CAS Number 9028-48-2 is assigned to Isocitrate Dehydrogenase 1 (NADP+), which is a key identifier for this compound in chemical databases and literature. This enzyme is primarily found in the cytoplasm and mitochondria of cells and plays a crucial role in maintaining cellular redox balance and energy metabolism. Recent research has highlighted the importance of IDH1 in cancer biology, particularly in gliomas and other malignancies where mutations in the IDH1 gene are frequently observed.

Isocitrate Dehydrogenase 1 (NADP+) human has been the subject of numerous studies due to its involvement in the production of NADPH, a critical cofactor for various biosynthetic reactions and antioxidant defense mechanisms. NADPH is essential for the synthesis of fatty acids, cholesterol, and nucleotides, as well as for maintaining glutathione levels, which protect cells from oxidative stress. The regulation of IDH1 activity is therefore crucial for maintaining cellular homeostasis.

In recent years, mutations in the IDH1 gene have been identified as key drivers in the development of certain cancers. Specifically, mutations at codon 132 (R132) have been found to confer neomorphic enzymatic activity to IDH1, leading to the production of 2-hydroxyglutarate (2-HG). Elevated levels of 2-HG are associated with genomic hypermethylation and impaired cellular differentiation, contributing to tumorigenesis. This discovery has opened new avenues for therapeutic intervention, with several inhibitors targeting mutant IDH1 currently under clinical investigation.

The structural characterization of Isocitrate Dehydrogenase 1 (NADP+) human has provided valuable insights into its catalytic mechanism. X-ray crystallography studies have revealed that IDH1 forms a homodimeric structure with each subunit containing an active site that binds isocitrate and NADP+. The active site residues are highly conserved across species, underscoring the evolutionary importance of this enzyme. Mutations that disrupt these conserved residues can lead to loss of enzymatic activity or gain-of-function mutations that produce oncometabolites like 2-HG.

Beyond its role in cancer, Isocitrate Dehydrogenase 1 (NADP+) human has also been implicated in other diseases such as neurodegenerative disorders and metabolic syndromes. For instance, alterations in IDH1 activity have been observed in Alzheimer's disease and Parkinson's disease, suggesting a potential link between impaired energy metabolism and neurodegeneration. Additionally, studies have shown that modulating IDH1 activity can influence insulin sensitivity and glucose metabolism, making it a potential target for treating diabetes.

The therapeutic potential of targeting Isocitrate Dehydrogenase 1 (NADP+) human has led to the development of several small molecule inhibitors. These inhibitors are designed to selectively bind to mutant forms of IDH1, thereby inhibiting the production of 2-HG and reversing the epigenetic changes associated with cancer. Clinical trials have shown promising results, with some inhibitors demonstrating significant antitumor activity in patients with IDH1-mutant gliomas.

In conclusion, Isocitrate Dehydrogenase 1 (NADP+) human (CAS Number 9028-48-2) is a multifaceted enzyme with far-reaching implications in cellular metabolism and disease. Its role in energy production, redox balance, and epigenetic regulation makes it a critical target for both basic research and therapeutic development. Ongoing studies continue to unravel the complex mechanisms underlying IDH1 function and dysfunction, paving the way for novel treatments for cancer and other diseases.